Cas no 959694-78-1 (7-Amino-2,3-dihydro-1H-indene-4-carbonitrile)

• Product Name: 7-Amino-2,3-dihydro-1H-indene-4-carbonitrile
• CAS No: 959694-78-1
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• CID: 5086787
• PubChem ID: 131339448
• Update Time: 2026-03-02

7-Amino-2,3-dihydro-1H-indene-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-Amino-2,3-dihydro-1H-indene-4-carbonitrile
• 959694-78-1
• SCHEMBL25024998
• CS-0528759
• BS-48575
• F77180

• Inchi： 1S/C10H10N2/c11-6-7-4-5-10(12)9-3-1-2-8(7)9/h4-5H,1-3,12H2
• InChI Key： ICRZAVZZQHSTNC-UHFFFAOYSA-N
• SMILES： NC1=CC=C(C#N)C2=C1CCC2

Computed Properties

• Exact Mass: 158.084398327g/mol
• Monoisotopic Mass: 158.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8

Additional information on 7-Amino-2,3-dihydro-1H-indene-4-carbonitrile

Comprehensive Overview of 7-Amino-2,3-dihydro-1H-indene-4-carbonitrile (CAS No. 959694-78-1)

7-Amino-2,3-dihydro-1H-indene-4-carbonitrile (CAS No. 959694-78-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique indene backbone and functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting central nervous system (CNS) disorders and inflammatory diseases, aligning with current trends in precision medicine.

The molecular structure of 7-Amino-2,3-dihydro-1H-indene-4-carbonitrile features a cyano group at the 4-position and an amino group at the 7-position, which enhance its reactivity and applicability in multicomponent reactions. These properties make it a valuable building block for heterocyclic chemistry, a field dominating modern organic synthesis. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research, as evidenced by the surge in searches for "kinase inhibitor intermediates" and "indene derivatives in cancer therapy."

From an industrial perspective, the demand for high-purity intermediates like 7-Amino-2,3-dihydro-1H-indene-4-carbonitrile has risen due to advancements in automated synthesis platforms and AI-driven molecular design. This aligns with the growing interest in "green chemistry alternatives" and "sustainable pharmaceutical manufacturing," as reflected in search engine analytics. The compound’s stability under mild conditions further supports its adoption in flow chemistry processes, a trending topic in chemical engineering forums.

Analytical techniques such as HPLC and LC-MS are critical for quality control of 959694-78-1, addressing the industry’s focus on "batch-to-batch consistency" and "regulatory compliance." Furthermore, its compatibility with microwave-assisted synthesis—a frequently searched methodology—enhances its appeal for high-throughput applications. These attributes position the compound as a key player in the fine chemicals market, projected to grow alongside the biopharmaceutical sector.

In summary, 7-Amino-2,3-dihydro-1H-indene-4-carbonitrile exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its relevance to drug development pipelines and alignment with industry 4.0 trends ensure sustained scientific and commercial interest. For researchers exploring "nitrile-containing scaffolds" or "indene-based pharmacophores," this compound offers a compelling case study in molecular design and application.